Cas no 1806844-64-3 (5-Cyano-2-(difluoromethyl)-4-methoxypyridine-3-carboxylic acid)

5-Cyano-2-(difluoromethyl)-4-methoxypyridine-3-carboxylic acid is a versatile pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its distinct structural features, including the cyano, difluoromethyl, and methoxy substituents, enhance reactivity and selectivity in heterocyclic transformations. The carboxylic acid moiety provides a functional handle for further derivatization, making it valuable for constructing complex molecular frameworks. The difluoromethyl group contributes to metabolic stability and bioavailability, while the electron-withdrawing cyano group facilitates nucleophilic substitution reactions. This compound is particularly useful in the development of bioactive molecules, offering a balance of synthetic flexibility and physicochemical properties. Its high purity and well-defined characteristics ensure reproducibility in research and industrial applications.

5-Cyano-2-(difluoromethyl)-4-methoxypyridine-3-carboxylic acid structure

1806844-64-3 structure

Product Name:5-Cyano-2-(difluoromethyl)-4-methoxypyridine-3-carboxylic acid

CAS No:1806844-64-3

MF:C₉H₆F₂N₂O₃

MW:228.152348995209

CID:4877407

Update Time:2025-10-31

5-Cyano-2-(difluoromethyl)-4-methoxypyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-Cyano-2-(difluoromethyl)-4-methoxypyridine-3-carboxylic acid
- Inchi： 1S/C9H6F2N2O3/c1-16-7-4(2-12)3-13-6(8(10)11)5(7)9(14)15/h3,8H,1H3,(H,14,15)
- InChI Key： CRSTZQMVNBAFRE-UHFFFAOYSA-N
- SMILES： FC(C1C(C(=O)O)=C(C(C#N)=CN=1)OC)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 315
XLogP3: 0.7
Topological Polar Surface Area: 83.2

5-Cyano-2-(difluoromethyl)-4-methoxypyridine-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029040705-250mg	5-Cyano-2-(difluoromethyl)-4-methoxypyridine-3-carboxylic acid	1806844-64-3	97%	250mg	$940.80	2022-03-31
Alichem	A029040705-500mg	5-Cyano-2-(difluoromethyl)-4-methoxypyridine-3-carboxylic acid	1806844-64-3	97%	500mg	$1,581.10	2022-03-31
Alichem	A029040705-1g	5-Cyano-2-(difluoromethyl)-4-methoxypyridine-3-carboxylic acid	1806844-64-3	97%	1g	$2,980.00	2022-03-31

5-Cyano-2-(difluoromethyl)-4-methoxypyridine-3-carboxylic acid Related Literature

1. An intramolecular tryptophan-condensation approach for peptide stapling†

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2. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
3. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

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4. Alternative synthesis of the anti-baldness compound RU58841†

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5. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

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Additional information on 5-Cyano-2-(difluoromethyl)-4-methoxypyridine-3-carboxylic acid

Comprehensive Overview of 5-Cyano-2-(difluoromethyl)-4-methoxypyridine-3-carboxylic acid (CAS No. 1806844-64-3)

5-Cyano-2-(difluoromethyl)-4-methoxypyridine-3-carboxylic acid (CAS No. 1806844-64-3) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound belongs to the pyridine carboxylic acid family, characterized by its unique structural features, including a cyano group, a difluoromethyl group, and a methoxy substituent. These functional groups contribute to its distinct chemical properties, making it a valuable intermediate in the synthesis of bioactive molecules.

The growing interest in 5-Cyano-2-(difluoromethyl)-4-methoxypyridine-3-carboxylic acid is driven by its potential applications in drug discovery and crop protection. Researchers are particularly intrigued by its role as a building block for small molecule inhibitors and enzyme modulators, which are critical in addressing diseases such as cancer and metabolic disorders. Additionally, its agrochemical relevance stems from its utility in developing novel pesticides and herbicides, aligning with the global demand for sustainable agricultural solutions.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 5-Cyano-2-(difluoromethyl)-4-methoxypyridine-3-carboxylic acid?" The synthesis typically involves multi-step reactions, starting from commercially available pyridine derivatives. Key steps include cyanation, difluoromethylation, and ester hydrolysis, often requiring precise control of reaction conditions to achieve high yields and purity. Advanced techniques such as HPLC and NMR spectroscopy are employed to characterize the final product.

Another hot topic in the scientific community is the solubility and stability of 5-Cyano-2-(difluoromethyl)-4-methoxypyridine-3-carboxylic acid. Studies indicate that this compound exhibits moderate solubility in polar organic solvents like DMSO and methanol, while remaining stable under ambient conditions. These properties are crucial for its handling and storage in laboratory settings, as well as for its formulation in end-use applications.

From an SEO perspective, users often search for terms like "CAS 1806844-64-3 supplier", "5-Cyano-2-(difluoromethyl)-4-methoxypyridine-3-carboxylic acid price", and "applications of pyridine carboxylic acid derivatives". Addressing these queries, it's worth noting that the compound is available through specialized chemical suppliers, with pricing varying based on purity and quantity. Its applications span across pharmaceutical intermediates, material science, and biochemical research, highlighting its versatility.

In conclusion, 5-Cyano-2-(difluoromethyl)-4-methoxypyridine-3-carboxylic acid (CAS No. 1806844-64-3) represents a promising compound with broad utility in modern chemistry. Its unique structural attributes and functional groups make it a focal point for innovation in drug development and agrochemical design. As research continues to uncover new applications, this compound is poised to play a pivotal role in advancing scientific and industrial progress.